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Compound of Interest

Compound Name: Ceritinib dihydrochloride

Cat. No.: B606605

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical protocols for the handling of Ceritinib
dihydrochloride, a potent antineoplastic agent. Adherence to these guidelines is mandatory to
ensure the safety of all laboratory personnel and to maintain a secure research environment.
This guide is intended for researchers, scientists, and drug development professionals.

Ceritinib dihydrochloride is classified as a hazardous drug and requires specific handling
procedures to prevent occupational exposure.[1] The following protocols for personal protective
equipment (PPE), spill management, and disposal are based on established guidelines for
cytotoxic agents and should be strictly followed.

Personal Protective Equipment (PPE) Requirements

All personnel handling Ceritinib dihydrochloride must use the appropriate PPE. The selection
of PPE should be based on a risk assessment of the procedures being performed.
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PPE Component

Specification

Rationale

Gloves

Chemotherapy-rated, powder-
free nitrile gloves (Tested to
ASTM D6978-05 standard).[1]

Prevents dermal exposure.
Double gloving is required
when there is a potential for

leaking or splashing.[2]

Change gloves every 30-60
minutes or immediately if

contaminated or damaged.

To minimize the risk of

permeation.

Gown

Disposable, lint-free, low-
permeability fabric with a solid
front, long sleeves, and tight-

fitting elastic or knit cuffs.[3]

Protects skin and personal
clothing from contamination.
Gowns should be changed

immediately if contaminated.[3]

Eye Protection

Safety goggles with side
shields or a face shield.[4][5]

Protects eyes from splashes

and aerosols.

Respiratory Protection

A NIOSH-certified respirator
(e.g., N95) is required when
handling the powder outside of
a containment device or during

a spill cleanup.[6]

Prevents inhalation of

aerosolized patrticles.

Operational and Disposal Plans

A clear and concise workflow is essential for the safe handling of Ceritinib dihydrochloride

from receipt to disposal. The following diagram outlines the critical steps and decision points.
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Ceritinib Dihydrochloride Handling Workflow

Receiving
- Inspect package for damage.
- Wear single pair of chemo-rated gloves.

:

Storage
- Store in a designated, clearly labeled area.
- Keep container tightly sealed.

;

Preparation (in a certified Class 1l BSC)
- Don full PPE (double gloves, gown, eye protection).
- Use a plastic-backed absorbent pad.

l

Handling/Experimentation
- Maintain full PPE.
- Use Luer-lock fittings for solutions.

.

Waste Segregation
- Separate trace vs. bulk contaminated waste.
- Use designated, labeled containers.

Spill Cleanup
- Evacuate and secure area.
- Don full PPE including respirator.
- Use spill kit.

/

Bulk Waste Disposal
Incineration (e.g., unused stock, grossly contaminated items)
- Place in black RCRA hazardous waste container.

Trace Waste Disposal
(e.g., empty vials, used PPE)
- Place in yellow chemotherapy waste container for incineration.

RCRA Hazardous Waste Facility

Click to download full resolution via product page

Ceritinib Dihydrochloride Handling Workflow

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b606605?utm_src=pdf-body-img
https://www.benchchem.com/product/b606605?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocols: Handling and Disposal
Receiving and Storage

Upon receipt, inspect the package for any signs of damage. If the package is damaged, treat
it as a spill and notify the safety officer.

Personnel receiving the package should wear a single pair of chemotherapy-rated nitrile
gloves.

Store Ceritinib dihydrochloride in a designated, clearly labeled, and well-ventilated area
away from incompatible materials. The container should be kept tightly sealed.

Preparation of Solutions (within a Biological Safety
Cabinet)

All preparation of Ceritinib dihydrochloride, including weighing of the powder and making
stock solutions, must be conducted in a certified Class Il Biological Safety Cabinet (BSC) or
a compounding aseptic containment isolator to minimize aerosol generation.

Before starting work, don the appropriate PPE: a disposable gown, eye protection, and two
pairs of chemotherapy-rated nitrile gloves. The outer pair of gloves should be worn over the
cuff of the gown.

Cover the work surface of the BSC with a plastic-backed absorbent pad. This pad should be
disposed of as trace chemotherapy waste after each procedure.

Use syringes and needles with Luer-lock fittings to prevent accidental disconnection and
leakage.

Spill Management

In the event of a spill, immediate and appropriate action is critical to prevent exposure and

contamination.

Personnel Exposure:
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» Skin Contact: Immediately remove contaminated clothing and wash the affected skin with
copious amounts of soap and water for at least 15 minutes.

e Eye Contact: Immediately flush the eyes with a large volume of water or an isotonic eyewash
solution for at least 15 minutes.

o Seek immediate medical attention after any exposure and report the incident to the
designated safety officer.

Spill Cleanup Procedure:

e Secure the Area: Alert others in the vicinity and restrict access to the spill area.

e Don PPE: Before beginning cleanup, don a full set of PPE, including a respirator (N95 or
higher), chemical splash goggles, an impermeable gown, and two pairs of chemotherapy-
rated gloves.

e Contain the Spill:

o For powder spills: Gently cover the spill with absorbent pads or granules from a cytotoxic
spill kit to avoid aerosolizing the powder. Carefully wet the absorbent material with water.

[6]

o For liquid spills: Cover the spill with absorbent pads, working from the outside in to prevent
spreading.

o Clean the Area: Using the scoop and scraper from the spill kit, carefully collect all
contaminated materials (absorbent pads, broken glass, etc.) and place them into a
designated cytotoxic waste container.[6] Clean the spill area three times with a detergent
solution, followed by a final rinse with clean water.

» Dispose of Waste: All materials used for spill cleanup are considered bulk hazardous waste
and must be disposed of in a black RCRA hazardous waste container.

o Decontaminate Reusable PPE: Reusable items like goggles must be thoroughly cleaned and
decontaminated before reuse.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-drug-waste
https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-drug-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Post-Cleanup: After cleanup is complete, remove and dispose of all disposable PPE in the
appropriate hazardous waste container. Wash hands thoroughly with soap and water.

Disposal Plan

All waste contaminated with Ceritinib dihydrochloride must be treated as hazardous
pharmaceutical waste and disposed of according to EPA and local regulations.[6][7] A cardinal
rule is to never dispose of this material in household garbage or down the drain.[8]

o Trace Chemotherapy Waste: This includes items with only residual amounts of the drug (less
than 3% of the original volume), such as empty vials, syringes, IV bags, and used PPE.[3]
This waste should be placed in clearly labeled, yellow chemotherapy waste containers for
incineration.

o Bulk Chemotherapy Waste: This includes unused or partially used vials, expired drug
product, and materials from a spill cleanup. This waste is considered RCRA hazardous
waste and must be segregated into black hazardous waste containers for disposal at a
licensed hazardous waste facility.[3]

By adhering to these protocols, researchers can significantly mitigate the risks associated with
handling Ceritinib dihydrochloride, ensuring a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Ceritinib Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606605#personal-protective-equipment-for-handling-
ceritinib-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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